Cas no 50558-10-6 (N-(4-chlorobenzyl)-N'-dodecyl-N,N,N',N'-tetramethyldecane-1,10-diaminium dibromide)
50558-10-6 structure
Product Name:N-(4-chlorobenzyl)-N'-dodecyl-N,N,N',N'-tetramethyldecane-1,10-diaminium dibromide
CAS No:50558-10-6
MF:C33H63Br2ClN2
MW:683.127727746964
CID:1567699
PubChem ID:39720
Update Time:2025-04-21
N-(4-chlorobenzyl)-N'-dodecyl-N,N,N',N'-tetramethyldecane-1,10-diaminium dibromide Chemical and Physical Properties
Names and Identifiers
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- N-(4-chlorobenzyl)-N'-dodecyl-N,N,N',N'-tetramethyldecane-1,10-diaminium dibromide
- (4-chlorophenyl)methyl-[10-[dodecyl(dimethyl)azaniumyl]decyl]-dimethylazanium,dibromide
- N~1~-[(4-Chlorophenyl)methyl]-N~10~-dodecyl-N~1~,N~1~,N~10~,N~10~-tetramethyldecane-1,10-bis(aminium) dibromide
- DTXSID10964780
- AMMONIUM, (p-CHLOROBENZYL)(10-(DIMETHYLDODECYLAMMONIO)DECYL)DIMETHYL-, DIBROMIDE
- 50558-10-6
- 1-(p-Chlorophenyl)-2,2,13,13-tetramethyl-2,13-diazoniapentacosane dibromide
-
- Inchi: 1S/C33H63ClN2.2BrH/c1-6-7-8-9-10-11-12-15-18-21-28-35(2,3)29-22-19-16-13-14-17-20-23-30-36(4,5)31-32-24-26-33(34)27-25-32;;/h24-27H,6-23,28-31H2,1-5H3;2*1H/q+2;;/p-2
- InChI Key: CGSFZIPYQQJKSO-UHFFFAOYSA-L
- SMILES: [Br-].[Br-].ClC1C=CC(=CC=1)C[N+](C)(C)CCCCCCCCCC[N+](C)(C)CCCCCCCCCCCC
Computed Properties
- Exact Mass: 616.8117
- Monoisotopic Mass: 680.30465g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 38
- Rotatable Bond Count: 24
- Complexity: 482
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
N-(4-chlorobenzyl)-N'-dodecyl-N,N,N',N'-tetramethyldecane-1,10-diaminium dibromide Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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